Cas no 686267-34-5 (4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid)

4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid is a pyrimidine derivative with a benzylamino substituent at the 4-position and a methylthio group at the 2-position, featuring a carboxylic acid functionality at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the reactive carboxylic acid group and the benzylamino moiety, make it suitable for further functionalization, enabling the synthesis of more complex heterocyclic systems. The methylthio group enhances its utility in nucleophilic substitution reactions. This compound is valued for its potential applications in medicinal chemistry, where pyrimidine scaffolds are often employed in drug discovery.
4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid structure
686267-34-5 structure
Product Name:4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid
CAS No:686267-34-5
MF:C13H13N3O2S
MW:275.326221227646
CID:392819
PubChem ID:28905813
Update Time:2025-11-02

4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid
    • 4-(benzylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid
    • 5-Pyrimidinecarboxylic acid, 2-(methylthio)-4-[(phenylmethyl)amino]-
    • 4-(benzylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
    • 5-Pyrimidinecarboxylic acid,2-(methylthio)-4-[(phenylmethyl)amino]
    • 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylicacid
    • FT-0704068
    • FHTXAJUJOUTUTG-UHFFFAOYSA-N
    • AKOS015938702
    • DTXSID20651790
    • MFCD11573848
    • 686267-34-5
    • SB58773
    • SCHEMBL1522370
    • DB-074049
    • Inchi: 1S/C13H13N3O2S/c1-19-13-15-8-10(12(17)18)11(16-13)14-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,17,18)(H,14,15,16)
    • InChI Key: FHTXAJUJOUTUTG-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C(C(=O)O)C(=N1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 275.07300
  • Monoisotopic Mass: 275.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.41000
  • LogP: 2.58180

4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid (CAS No. 686267-34-5)

4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid (CAS No. 686267-34-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzylamino and methylthio functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyrimidine core with carboxylic acid functionality, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for pyrimidine-based compounds has surged due to their widespread use in developing antiviral, anticancer, and anti-inflammatory agents. Researchers are particularly interested in 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid for its potential to modulate enzyme activity and interact with biological targets. The compound's CAS No. 686267-34-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Key steps include the introduction of the benzylamino group and the methylthio moiety, followed by carboxylation at the 5-position. Optimizing these reactions for yield and purity is a common focus in academic and industrial labs, as highlighted by recent publications and patent filings.

From an application perspective, this compound exhibits promising properties as a pharmaceutical intermediate. Its structural features allow for further derivatization, enabling the creation of libraries of analogs for biological screening. The carboxylic acid group, in particular, offers opportunities for conjugation or salt formation, enhancing the compound's utility in formulation development. These characteristics align with current trends in fragment-based drug design and small molecule therapeutics.

Quality control and analytical characterization of 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various conditions (pH, temperature, and solvent systems) is frequently investigated, as these parameters critically influence its handling and storage in research settings. These analytical aspects are crucial for researchers searching for CAS No. 686267-34-5 specifications and technical data.

The commercial availability of 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid has expanded in response to growing research needs. Suppliers often provide the compound with different purity grades (ranging from 95% to 98%+) to accommodate various application requirements. Current market trends show increasing interest in custom synthesis services for this and related pyrimidine derivatives, particularly from biotechnology and pharmaceutical companies engaged in early-stage drug discovery programs.

Environmental and safety considerations for handling 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during manipulation. These safety aspects are commonly addressed in material safety data sheets (MSDS) for CAS No. 686267-34-5, which are frequently requested by research institutions and industrial users.

Future research directions for this compound may explore its potential in emerging areas such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The versatility of the pyrimidine scaffold suggests possible applications beyond traditional medicinal chemistry, including materials science and nanotechnology. These interdisciplinary applications represent exciting opportunities for scientists working with 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid and related structures.

In conclusion, 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid (CAS No. 686267-34-5) stands as an important synthetic intermediate with broad potential in pharmaceutical development and chemical research. Its unique structural features and synthetic accessibility continue to make it a valuable tool for chemists exploring new bioactive molecules and functional materials.

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